Cas no 6201-86-1 (3-Amino-5-sulfosalicylic Acid)

• Product Name: 3-Amino-5-sulfosalicylic Acid
• CAS No: 6201-86-1
• MF: C₇H₇NO₆S
• MW: 233.198580980301
• MDL: MFCD00035912
• CID: 85568
• PubChem ID: 22573
• Update Time: 2025-06-12

3-Amino-5-sulfosalicylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxy-5-sulfobenzoic acid
• 3-amino-5-sulfo salicylique
• 3-AMINO-5-SULFOSALICYCLIC ACID
• 3-Amino-2-hydroxy-5-sulfo-benzoesaeure
• 3-amino-2-hydroxy-5-sulfo-benzoic acid
• 3-Amino-2-oxy-benzoesaeure-sulfonsaeure-(5)
• 3-amino-5-sulfo salicylic acid
• 3-Amino-5-sulfosalicyic acid
• 3-Amino-5-sulfo-salicylsaeure
• 3-Amino-5-sulphosalicylic acid
• 3-Amino-salicylsaeure-sulfonsaeure-(5)
• EINECS 228-261-8
• Aminosulfosalicylsaure
• EN300-114486
• Z277540082
• SCHEMBL7827859
• DTXSID8074863
• 9T7FZR32GZ
• 6201-86-1
• UNII-9T7FZR32GZ
• NS00034891
• AKOS005592750
• 3-AMINO-5-SULFOSALICYLIC ACID
• A833536
• Benzoic acid, 3-amino-2-hydroxy-5-sulfo-
• FT-0636021
• 3-Amino-5-sulfosalicylic Acid

• MDL： MFCD00035912
• Inchi： 1S/C7H7NO6S/c8-5-2-3(15(12,13)14)1-4(6(5)9)7(10)11/h1-2,9H,8H2,(H,10,11)(H,12,13,14)
• InChI Key： ZLTOYIGWKLTQBJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C(=O)O)C=1)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 232.99900
• Monoisotopic Mass: 232.999408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: -0.3

Experimental Properties

• Density: 1.858
• Boiling Point: Vapour density:
• Refractive Index: 1.7
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 146.30000
• LogP: 1.58130

3-Amino-5-sulfosalicylic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids

Additional information on 3-Amino-5-sulfosalicylic Acid

Introduction to 3-Amino-5-sulfosalicylic Acid (CAS No: 6201-86-1)

3-Amino-5-sulfosalicylic acid, with the chemical formula C₇H₅NO₅S, is a significant compound in the field of pharmaceuticals and biochemical research. Its unique structural properties, characterized by the presence of both amino and sulfonic acid functional groups, make it a versatile intermediate in organic synthesis and a valuable reagent in various scientific applications. This introduction delves into the compound's chemical properties, industrial significance, and recent advancements in its utilization within academic and industrial research.

The molecular structure of 3-amino-5-sulfosalicylic acid consists of a benzoic acid core substituted with an amino group at the 3-position and a sulfonic acid group at the 5-position. This arrangement imparts strong acidic properties due to the sulfonic acid moiety, while the amino group allows for further functionalization through condensation reactions or metal coordination. The compound's solubility in water and polar organic solvents makes it highly suitable for aqueous-based reactions and formulations.

One of the most notable applications of 3-amino-5-sulfosalicylic acid is in the pharmaceutical industry, where it serves as a precursor for synthesizing various therapeutic agents. Its ability to chelate metal ions has been exploited in developing treatments for metal toxicity and as an auxiliary agent in drug formulations. Recent studies have highlighted its potential role in anti-inflammatory and antimicrobial applications, leveraging its structural similarity to well-known pharmacophores such as salicylates.

In academic research, 3-amino-5-sulfosalicylic acid has been utilized as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit catalytic activity in various organic transformations, including oxidation and reduction reactions. The sulfonic acid group enhances binding affinity, while the amino group provides steric hindrance, allowing for precise tuning of reaction conditions. Such findings have opened new avenues for green chemistry approaches by reducing reliance on hazardous reagents.

The compound's significance extends to analytical chemistry, where it is employed as an internal standard or reagent in spectroscopic and chromatographic techniques. Its well-defined absorption spectrum and stability under various conditions make it an ideal candidate for calibrating instruments and ensuring accurate quantification of analytes. Additionally, its use in enzyme inhibition studies has provided insights into metabolic pathways and drug interactions.

Industrial applications of 3-amino-5-sulfosalicylic acid include its use in dye manufacturing and as a corrosion inhibitor. The sulfonic acid group's ability to form stable complexes with metal ions helps prevent oxidative degradation of materials, extending their lifespan in harsh environments. Furthermore, its incorporation into dye formulations enhances colorfastness and brightness due to its chelating properties.

Recent advancements in biotechnology have explored the potential of 3-amino-5-sulfosalicylic acid as a substrate for enzymatic reactions. Researchers have identified enzymes capable of modifying its structure, leading to novel derivatives with enhanced bioactivity. These derivatives are being tested for their efficacy in modulating immune responses and combating infectious diseases. The compound's versatility continues to drive innovation across multiple scientific disciplines.

The synthesis of 3-amino-5-sulfosalicylic acid involves multi-step organic reactions starting from readily available precursors such as salicylic acid. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible. Continuous flow chemistry has emerged as a particularly effective approach for optimizing reaction conditions while minimizing waste generation—a critical consideration in sustainable manufacturing practices.

The environmental impact of utilizing 3-amino-5-sulfosalicylic acid has been a focus of recent research efforts. Studies have demonstrated its biodegradability under controlled conditions, reducing concerns about long-term ecological persistence. Efforts are ongoing to develop greener synthetic routes that further minimize carbon footprint while maintaining high product quality standards.

In conclusion, 3-amino-5-sulfosalicylic acid (CAS No: 6201-86-1) is a multifaceted compound with broad applications across pharmaceuticals, analytical chemistry, industrial processes, and biotechnology. Its unique structural features enable diverse functionalities, making it indispensable in both research laboratories and commercial settings. As scientific understanding evolves, new applications for this compound are likely to emerge, reinforcing its importance as a cornerstone material in modern chemistry.